Cas no 1292729-95-3 (1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one)

• Product Name: 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one
• CAS No: 1292729-95-3
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 4771971
• Update Time: 2025-05-20

1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopiperidin-1-yl)-3-cyclohexylpropan-1-one
• 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one

• Inchi： 1S/C14H26N2O/c15-13-7-4-10-16(11-13)14(17)9-8-12-5-2-1-3-6-12/h12-13H,1-11,15H2
• InChI Key： HZODMCBRORQSIG-UHFFFAOYSA-N
• SMILES： O=C(CCC1CCCCC1)N1CCCC(C1)N

Computed Properties

• Exact Mass: 238.204513457 g/mol
• Monoisotopic Mass: 238.204513457 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.37
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one

Comprehensive Overview of 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one (CAS No. 1292729-95-3)

1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one (CAS No. 1292729-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique aminopiperidine and cyclohexyl moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one includes a piperidine ring with an amino group at the 3-position, coupled with a cyclohexylpropane backbone. This combination enhances its binding affinity to various receptors, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in the synthesis of novel therapeutic agents, particularly in areas such as central nervous system (CNS) disorders and metabolic diseases.

In the context of current research trends, 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one is often discussed alongside topics like drug repurposing and structure-activity relationship (SAR) studies. These areas are highly relevant to modern pharmacology, as they aim to optimize drug efficacy and minimize side effects. The compound’s versatility also aligns with the growing interest in small molecule therapeutics, which are increasingly preferred for their precision and scalability.

Another key aspect of 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one is its synthetic accessibility. Advanced organic synthesis techniques, such as microwave-assisted reactions and catalyzed aminations, have been employed to produce this compound with high purity and yield. This efficiency is crucial for large-scale applications, where consistency and cost-effectiveness are paramount.

From a biochemical perspective, the compound’s aminopiperidine group is known to interact with enzyme active sites and protein receptors, offering insights into its mechanistic pathways. Such interactions are critical for designing next-generation pharmaceuticals, especially in the era of personalized medicine. Researchers are also investigating its potential as a bioisostere for other pharmacophores, further expanding its utility.

The safety profile of 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one is another area of interest. While it is not classified as a hazardous substance, thorough toxicological assessments are essential to ensure its suitability for clinical applications. This aligns with the broader industry focus on green chemistry and sustainable drug development, which prioritize environmental and human safety.

In summary, 1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one (CAS No. 1292729-95-3) represents a compelling subject of study in contemporary chemical and pharmaceutical research. Its structural complexity, synthetic feasibility, and potential therapeutic applications make it a standout compound in the quest for innovative medical solutions. As research continues to evolve, this molecule is likely to play a pivotal role in addressing unmet medical needs and advancing precision healthcare.